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For researchers, scientists, and drug development professionals utilizing micro-probing for
device characterization, failure analysis, or signal integrity measurements, the accuracy and
reproducibility of probe positioning are paramount. This guide provides a comparative analysis
of the MPI160 micro probe positioner from MPI Corporation against several alternatives,
supported by technical specifications and generalized experimental protocols for performance
evaluation.

This guide focuses on the MPI60, a magnetic mount micro probe positioner designed for
accurate and stable radio frequency (RF) measurements.[1] Its performance is compared with
other commercially available micro positioners from leading manufacturers such as
Micromanipulator, Signatone, and FormFactor.

Comparative Analysis of Micro Probe Positioner
Specifications

The selection of a suitable micro probe positioner is critical for achieving reliable and
repeatable measurements at the micro-scale. Key performance indicators include travel range,
screw resolution, and feature resolution, which collectively determine the precision of probe
placement. Below is a summary of the technical specifications for the MPI60 and its
alternatives, compiled from publicly available datasheets and product information.
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Travel Screw )
Manufacture ) Feature Mounting
Product Range Resolution _
r Resolution Type
(X/YIz) (um/rev)
250/250/
MPI 13 mm/ 13 ]
MP60 ) 300 or 500/ <2 um[2] Magnetic
Corporation mm /13 mm
500/ 300
Vacuum,
Recommend )
] ) 100 TPI Magnetic, &
Model Micromanipul - ed for < 1- )
Not specified (525), 200 ] Switchable
525/2525 ator micron )
TPI1 (2525) Magnetic[3]
targets[3]
[4]
] 12.5 mm X-Y- Vacuum,
SP-100 Signatone 100 TPI 1 um[5] ]
z Magnetic
<2 ym
DPP205 / (DPP205) /
12.5 mm/
DPP210/ - <1 pum Vacuum,
FormFactor 125 mm/ Not specified ]
DPP220 (DPP210) / magnetic[6]
) 12.5 mm
Family 0.5 um
(DPP220)[6]
) Magnet
Everbeing
EB-005 12 mm X-Y-Z 100 TPI 0.7 um On/Off,
Int'l Corp.
Vacuum

Note: TPI (Threads Per Inch) is another measure of screw resolution. Higher TPI generally

corresponds to finer resolution. The feature resolution is often a subjective number that

depends on operator skill.[2]

Experimental Protocols for Performance Evaluation

To ensure the accuracy and reproducibility of measurements, a standardized experimental

protocol is essential. The following outlines a general methodology for evaluating the

performance of a micro probe positioner like the MPI60. This protocol is synthesized from best

practices described in technical literature from industry leaders.[7][8]
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l. Objective

To quantify the positioning accuracy and reproducibility of a micro probe positioner for on-wafer

measurements.

Il. Materials and Equipment

» Probe station with a vibration isolation table.

e Micro probe positioner to be evaluated (e.g., MPI60).

» High-resolution microscope with a calibrated reticle.

o Coaxial or triaxial probes appropriate for the measurement type.

o Test wafer with well-defined features (e.g., calibration substrate with fiducial marks).

» Vector Network Analyzer (VNA) or Semiconductor Parameter Analyzer, depending on the
application.

o Control software (e.g., MPI SENTIO® Software Suite).

lll. Methodology

e System Setup and Calibration:
o Mount the micro probe positioner on the probe station platen.
o Install the probe arm and tip onto the positioner.
o Perform a visual inspection of the probe tip for any damage.
o Calibrate the microscope’'s measurement software using a certified calibration standard.

o For RF measurements, perform a system-level calibration (e.g., SOLT, TRL) using a
calibration substrate to establish a reference plane at the probe tips. MPI's QAlibria®
software, for instance, offers guided calibration procedures.[8]

» Positioning Accuracy Test:
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o Using the microscope, identify a series of target features on the test wafer.
o Use the micro positioner's controls to move the probe tip to the center of each target.

o Record the intended coordinates from the positioner's control software or manual
micrometers.

o Using the calibrated microscope software, measure the actual position of the probe tip.

o The positioning accuracy is the difference between the intended and actual positions.
Repeat this for multiple targets across the travel range.

¢ Reproducibility (Repeatability) Test:
o Select a single target feature on the test wafer.
o Move the probe tip away from the target and then return to the target position.
o Record the final position of the probe tip using the microscope.
o Repeat this process multiple times (e.g., 10-20 iterations).

o Reproducibility is the standard deviation of the recorded positions. A key feature in some
advanced probe stations is the ability to ensure high contact repeatability, often with
automated assistance.[8]

IV. Data Analysis

e Calculate the mean and standard deviation of the positioning errors to determine accuracy.
o Calculate the standard deviation of the repeated positions to quantify reproducibility.

o Present the results in a tabular format for easy comparison.

Factors Influencing Accuracy and Reproducibility

Several factors can impact the performance of a micro probe positioner:
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e Mechanical Stability: The rigidity of the positioner's structure is crucial for minimizing drift and
backlash. MPI emphasizes the full carbon-steel structure of their micro positioners for stable
contact over long periods.[2]

 Vibrations: External vibrations can significantly affect positioning accuracy. The use of a
vibration isolation table is highly recommended.

o Thermal Effects: Temperature fluctuations can cause expansion and contraction of
components, leading to positioning drift. This is particularly important for measurements
conducted over a range of temperatures.

o Operator Skill: For manual positioners, the experience and skill of the operator play a
significant role in achieving consistent results.

e Probe and Tip Condition: Worn or damaged probe tips can lead to inconsistent contact and
measurement errors.

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in micro probe measurements, the following diagrams
have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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